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Compound of Interest

Compound Name: 1-butyl-2-methylbenzene

Cat. No.: B043884

An In-Depth Technical Guide to 1-Butyl-2-methylbenzene

This guide provides a comprehensive overview of 1-butyl-2-methylbenzene, including its
nomenclature, physicochemical properties, and a representative synthetic protocol. The
information is intended for researchers, scientists, and professionals in the field of drug
development and organic chemistry.

IUPAC Nomenclature and Synonyms

The unequivocally recognized IUPAC name for this aromatic hydrocarbon is 1-butyl-2-
methylbenzene.[1][2] It is also commonly known by several synonyms, which are frequently
encountered in chemical literature and databases.

Common Synonyms:

0-Butyltoluene[1]

2-Butyltoluene[1]

1-Methyl-2-butylbenzene[2]

Toluene, o-butyl-[2]

Benzene, 1-butyl-2-methyl-[1]
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e 1-Methyl-2-n-butylbenzene[2]

Physicochemical Properties

A summary of the key physical and chemical properties of 1-butyl-2-methylbenzene is
presented in the table below. This data is essential for its handling, application in synthetic
procedures, and for analytical characterization.

Property Value Reference
Molecular Formula CiiHz1e [1][2]
Molecular Weight 148.24 g/mol [11[2]

CAS Number 1595-11-5 [11[2]
Appearance Colorless liquid

Boiling Point 195-196 °C [3]

Density 0.869 g/cm? [3]
Refractive Index 1.4950 [3]

N Insoluble in water; Soluble in
Solubility _ [3]
organic solvents

Experimental Protocols: Synthesis via Friedel-Crafts
Alkylation

A common and effective method for the synthesis of 1-butyl-2-methylbenzene is the Friedel-
Crafts alkylation of toluene. This electrophilic aromatic substitution reaction involves the
reaction of toluene with an alkylating agent, such as 1-bromobutane or 1-chlorobutane, in the
presence of a Lewis acid catalyst.

Reaction: Toluene + 1-Bromobutane - 1-Butyl-2-methylbenzene + 1-Butyl-4-methylbenzene

It is important to note that this reaction typically yields a mixture of ortho and para isomers. The
ortho isomer, 1-butyl-2-methylbenzene, can be separated from the para isomer by distillation.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C11H16/c1-3-4-8-11-9-6-5-7-10(11)2/h5-7%2C9H%2C3-4%2C8H2%2C1-2H3
https://www.benchchem.com/product/b043884?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Butyl-2-methylbenzene
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C11H16/c1-3-4-8-11-9-6-5-7-10(11)2/h5-7%2C9H%2C3-4%2C8H2%2C1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/1-Butyl-2-methylbenzene
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C11H16/c1-3-4-8-11-9-6-5-7-10(11)2/h5-7%2C9H%2C3-4%2C8H2%2C1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/1-Butyl-2-methylbenzene
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C11H16/c1-3-4-8-11-9-6-5-7-10(11)2/h5-7%2C9H%2C3-4%2C8H2%2C1-2H3
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b043884?utm_src=pdf-body
https://www.benchchem.com/product/b043884?utm_src=pdf-body
https://www.benchchem.com/product/b043884?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed Methodology:

o Reaction Setup: A three-necked round-bottom flask is equipped with a reflux condenser, a
dropping funnel, and a magnetic stirrer. The apparatus should be dried to prevent the
deactivation of the Lewis acid catalyst.

» Reagents: Toluene is used as the aromatic substrate. 1-Bromobutane serves as the
alkylating agent, and anhydrous aluminum chloride (AICIz) is a commonly used Lewis acid
catalyst.

e Procedure:

o Anhydrous aluminum chloride is suspended in an excess of toluene within the reaction
flask, and the mixture is cooled in an ice bath.

o 1-Bromobutane is added dropwise from the dropping funnel to the stirred suspension. The
reaction is exothermic and the temperature should be maintained between 0-5 °C.

o After the addition is complete, the reaction mixture is stirred at room temperature for a
specified period to ensure the completion of the reaction.

o Workup:

o The reaction is quenched by the slow addition of ice-cold water, followed by dilute
hydrochloric acid to decompose the aluminum chloride complex.

o The organic layer is separated using a separatory funnel.

o The aqueous layer is extracted with a suitable organic solvent (e.g., diethyl ether) to
recover any dissolved product.

o The combined organic layers are washed with a saturated sodium bicarbonate solution
and then with brine.

o The organic layer is dried over an anhydrous drying agent (e.g., magnesium sulfate or
sodium sulfate).

o Purification:
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o The solvent is removed by rotary evaporation.

o The resulting crude product, a mixture of ortho and para isomers, is purified by fractional
distillation to isolate 1-butyl-2-methylbenzene.

Visualizations
Logical Relationship of Isomers

The following diagram illustrates the isomeric relationship between the products of the Friedel-
Crafts alkylation of toluene with a butyl group.

Friedel-Crafts
Alkylation

1-Butyl-2-methylbenzene 1-Butyl-4-methylbenzene
(ortho) (para)

Click to download full resolution via product page

Caption: Isomeric products from the Friedel-Crafts alkylation of toluene.

Experimental Workflow for Synthesis

The diagram below outlines the key stages in the synthesis and purification of 1-butyl-2-
methylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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